Cas no 887406-39-5 (Hexatriacontyl Methanethiosulfonate)

• Product Name: Hexatriacontyl Methanethiosulfonate
• CAS No: 887406-39-5
• MF: C₃₇H₇₆O₂S₂
• MW: 617.128149986267
• CID: 827035
• PubChem ID: 4138275
• Update Time: 2025-04-19

Hexatriacontyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Hexatriacontyl Methanethiosulfonate
• 1-methylsulfonylsulfanylhexatriacontane
• 887406-39-5
• FT-0669195
• DTXSID40399783

• Inchi： 1S/C37H76O2S2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-40-41(2,38)39/h3-37H2,1-2H3
• InChI Key： AYGYFESGGGAWOZ-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 616.52900
• Monoisotopic Mass: 616.52867401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 681.5±24.0 °C at 760 mmHg
• Flash Point: 275.6±27.3 °C
• PSA: 67.82000
• LogP: 15.04330

Hexatriacontyl Methanethiosulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃